Cas no 301318-83-2 (5-METHYL-3-PHENYL-ISOXAZOLE-4-CARBOTHIOIC ACID METHYLAMIDE)

• Product Name: 5-METHYL-3-PHENYL-ISOXAZOLE-4-CARBOTHIOIC ACID METHYLAMIDE
• CAS No: 301318-83-2
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• CID: 6905679
• Update Time: 2025-05-08

5-METHYL-3-PHENYL-ISOXAZOLE-4-CARBOTHIOIC ACID METHYLAMIDE Chemical and Physical Properties

Names and Identifiers

• 5-METHYL-3-PHENYL-ISOXAZOLE-4-CARBOTHIOIC ACID METHYLAMIDE
• 4-Isoxazolecarbothioamide, N,5-dimethyl-3-phenyl-

• Inchi： 1S/C12H12N2OS/c1-8-10(12(16)13-2)11(14-15-8)9-6-4-3-5-7-9/h3-7H,1-2H3,(H,13,16)
• InChI Key： QWJCFPFKCKKIQK-UHFFFAOYSA-N
• SMILES： C(C1=C(ON=C1C1C=CC=CC=1)C)(=S)NC

Experimental Properties

• Density: 1.190±0.06 g/cm3(Temp: 25 °C; Press: 760 Torr)(predicted)
• Boiling Point: 389.431±52.00 °C(Press: 760.00 Torr)(predicted)
• pka: 11.481±0.70(predicted)